Phenyl 2,4-dichlorobenzoate

• Molecular Formula: C13H8Cl2O2
• Molecular Weight: 267.10 g/mol
• IUPAC Name: phenyl 2,4-dichlorobenzoate
• InChI: InChI=1S/C13H8Cl2O2/c14-9-6-7-11(12(15)8-9)13(16)17-10-4-2-1-3-5-10/h1-8H
• InChI Key: LQZCPOCESPYXDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

Phenyl 2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C13H8Cl2O2 and its molecular weight is 267.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Part A: To a cooled (ice bath) solution of 2,4-dichlorobenzoyl chloride (5 mL, 35.66 mmol) in 50 mL CH2Cl2 was added phenol (3.13 mL, 35.66 mmol), followed by triethylamine (4.97 mL, 35.66 mmol). The resulting reaction mixture was stirred at room temperature for 5 h. The mixture was then partitioned between CH2Cl2 and water. The organic layer was dried (Na2SO4), filtered, and evaporated in vacuo to yield 9.5 g of phenyl 2,4-dichlorobenzoate. MS (NH3—CI) 284 (M+NH4)+.